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‘ Compound of Interest

Compound Name: Tivantinib

Cat. No.: B1684700

Tivantinib (also known as ARQ-197) is a selective, non-ATP competitive, small-molecule inhibitor of the c-Met receptor tyrosine kinase.[1] As a poter
waste generated from its use is managed safely and in accordance with institutional and regulatory standards.[2][3] This guide provides essential, ste
laboratory personnel and the environment.

Guiding Principles for Hazardous Waste Management
The disposal of Tivantinib must adhere to the core principles of hazardous chemical waste management. Waste from this material may be classified

» Segregation: Tivantinib waste must be collected separately from other laboratory waste streams to prevent unintended chemical reactions.[3] It st
the combined waste is managed as chemotherapeutic waste.[5]

» No Drain Disposal: Liquid waste containing Tivantinib, regardless of concentration, must not be poured down the drain or into any sewer system.[!
« Containment: Use designated, leak-proof, and chemically compatible containers for all Tivantinib waste.[7][8] Ensure containers are kept closed w
« Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "Tivantinib," and any other identifiers requi

« Consult EHS: Your institution's Environmental Health and Safety (EHS) department is the definitive resource for specific disposal protocols.[8] Alwe
regulations.[4][9]

Step-by-Step Disposal Procedures

The correct disposal procedure depends on the form of the Tivantinib waste. The following steps outline the handling of different waste streams.
1. Unused or Expired Tivantinib (Bulk Powder)

« Step 1: Keep the compound in its original, clearly labeled container.

« Step 2: Ensure the container is securely sealed.

« Step 3: Complete a hazardous waste label, affix it to the container, and store it in a designated Satellite Accumulation Area (SAA).[8]

« Step 4: Arrange for disposal through your institution's EHS department as hazardous chemical waste.[5]

2. Liquid Waste (Stock Solutions, Experimental Media)

« Step 1: Collect all liquid waste containing Tivantinib (e.g., stock solutions in DMSO, media from treated cells) in a designated, leak-proof hazardot
polyethylene).[5][8]

» Step 2: Securely cap the container and ensure it is clearly labeled as "Hazardous Waste" with the name "Tivantinib" and the solvent system.[8]
» Step 3: Store the container in the SAA, away from incompatible materials.[8]
« Step 4: Once the container is full or no longer in use, contact EHS for pickup and disposal.[3]

3. Contaminated Solid Waste (Non-Sharps)
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« Step 1: Collect all solid waste contaminated with Tivantinib, including gloves, bench paper, pipette tips, and empty vials, in a designated hazardou
proof container labeled "Chemotherapeutic Waste".[5]

« Step 2: Do not dispose of these items in the regular trash or standard biohazard bags.[5]

» Step 3: When the container is full, seal it securely.

» Step 4: Label the container or bag according to institutional policy and move it to the SAA for EHS pickup.[5]

4. Spill Cleanup Material

« Step 1: In case of a spill, wear appropriate Personal Protective Equipment (PPE), including double gloves, a lab coat, and eye protection.[2][7]
« Step 2: Sweep up or vacuum any spilled powder, taking care not to create dust.[4][7] For liquid spills, use an absorbent material.

« Step 3: Collect all cleanup materials (absorbent pads, contaminated wipes, etc.) in a suitable, sealed container.[9]

« Step 4: Label the container as "Hazardous Waste - Spill Cleanup” with the chemical name "Tivantinib" and arrange for disposal via EHS.

Waste Stream Summary

The following table summarizes the primary Tivantinib waste streams and their appropriate containment methods.

Waste Type Description Recommended Container

Unused Product Expired or excess Tivantinib powder. Original, sealed manufacturer's vial.

Liquid Wast Stock solutions (e.g., in DMSO), aqueous solutions from Labeled, sealed, and compatible hazardou
iquid Waste
a experiments, contaminated media. container (glass or plastic).[5]

Contaminated gloves, pipette tips, empty vials, plasticware,  Yellow "Chemotherapeutic Waste" bag or

Solid Waste .
bench paper.[5] container.[5]
. . Absorbent materials and PPE used to clean a Tivantinib Sealed, puncture-proof container labeled a
Spill Material .
spill.[4] waste.

graph TivantinibDisposalWorkflow {

rankdir=TB;

bgcolor="#FFFFFF";

node [style=filled, shape=box, fontname="Arial", fontsize=11, fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, color="#4285F4"];

// Start Node
start [label="Generation of Tivantinib Waste", fillcolor="#F1F3F4"];

// Decision Node
decision [label="Identify Waste Type", shape=diamond, fillcolor="#FBBC05"];

// Waste Type Nodes

solid waste [label="Contaminated Solid Waste\n(Gloves, Vials, Tips)", fillcolor="#F1F3F4"];
liquid waste [label="Liquid Waste\n(Stock Solutions, Media)", fillcolor="#F1F3F4"];

unused product [label="Unused / Expired Product\n(Bulk Powder)", fillcolor="#F1F3F4"];
spill material [label="Spill Cleanup Material", fillcolor="#F1F3F4"];
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// Action Nodes

collect solid [label="Collect in designated\n'Chemotherapeutic Waste' Container", fillcolor="#F1F3F4"];
collect liquid [label="Collect in sealed, compatible\nHazardous Liquid Waste Container", fillcolor="#F1F3F4"]
collect unused [label="Keep in original, sealed container", fillcolor="#F1F3F4"];

collect spill [label="Collect in a sealed,\npuncture-proof container", fillcolor="#F1F3F4"];

// Common Process Nodes

label container [label="Label Container:\n'Hazardous Waste - Tivantinib'", fillcolor="#F1F3F4"];

store _saa [label="Store in Designated\nSatellite Accumulation Area (SAA)", fillcolor="#F1F3F4"];

contact _ehs [label="Contact Environmental Health & Safety (EHS)\nfor Professional Disposal", shape=box, style

// Connections

start -> decision;

decision -> solid waste [label="Solid"];
decision -> liquid waste [label="Liquid"];
decision -> unused product [label="Bulk"];
decision -> spill material [label="Spill"];

solid waste -> collect solid;
liquid waste -> collect liquid;
unused product -> collect unused;
spill material -> collect spill;

collect solid -> label container;
collect liquid -> label container;
collect unused -> label container;
collect spill -> label container;

label container -> store saa;
store saa -> contact _ehs;

}\\\

Caption: Workflow for the proper segregation and disposal of Tivantinib waste.

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal Procedures for Tivantinib]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benc

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E (
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress

in science and industry. Ontario, CA 9176

Phone: (601) 213-

Email: info@benc
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